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Compound of Interest

Compound Name: Y18501

cat. No.: B12391466

A Preliminary Technical Guide on the Efficacy of Y18501, a Novel Oxysterol-Binding Protein
Inhibitor

This technical guide provides a summary of preliminary efficacy studies on Y18501, a novel
oxysterol-binding protein inhibitor (OSBPI). The data presented herein is primarily derived from
studies on its activity against Pseudoperonospora cubensis, the causal agent of cucumber
downy mildew. This document is intended for researchers, scientists, and drug development
professionals interested in the potential applications of Y18501.

Quantitative Data Summary

The efficacy of Y18501 has been quantified through the determination of the half-maximal
effective concentration (EC50) against various isolates of Pseudoperonospora cubensis. These
findings are crucial for understanding the compound's potency and the spectrum of its activity.

Table 1: Sensitivity of Pseudoperonospora cubensis Isolates to Y18501

Number of Isolates EC50 Range (pug/mL)

159 0.001 to 11.785[1]

Note: The wide range in EC50 values suggests the presence of subpopulations with varying
sensitivity to Y18501, including some with reduced susceptibility.

Experimental Protocols
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The following outlines the general methodologies employed in the preliminary efficacy and
resistance studies of Y18501.

Determination of EC50 Values

The sensitivity of Pseudoperonospora cubensis isolates to Y18501 was determined using
established fungicide sensitivity testing methods. A range of Y18501 concentrations were used
to treat the isolates, and the concentration that inhibited 50% of the fungal growth (EC50) was
calculated. This provides a quantitative measure of the compound's efficacy.

Fungicide Adaptation and Resistance Studies

To assess the risk of resistance development, Y18501-resistant mutants were generated
through a process of fungicide adaptation. This involved exposing parental isolates to
progressively higher concentrations of Y18501 over time. The fitness of the resulting resistant
mutants was then compared to the original, sensitive isolates.

Cross-Resistance Analysis

The potential for cross-resistance between Y18501 and other fungicides, such as
oxathiapiprolin, was evaluated. This was achieved by testing the sensitivity of Y18501-resistant
isolates to other compounds to determine if resistance to Y18501 confers resistance to other
fungicides with similar or different mechanisms of action.

Molecular Docking and Dynamics Simulations

To elucidate the molecular basis of resistance, computational methods were employed.
Molecular docking and molecular dynamics simulations were used to investigate the interaction
between Y18501 and its target protein, PscORP1. These simulations helped to validate that
specific amino acid substitutions (G705V, L798W, and 1812F) in PscORP1 can confer
resistance to Y18501.[1]

Visualizations
Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Y18501 as an inhibitor
of the oxysterol-binding protein (OSBP).
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Caption: Mechanism of Y18501 as an OSBP inhibitor.

Experimental Workflow

The diagram below outlines the workflow for the resistance risk assessment of Y18501 in
Pseudoperonospora cubensis.
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Caption: Experimental workflow for Y18501 resistance assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Resistance Risk Assessment for the New OSBP Inhibitor Y18501 in Pseudoperonospora
cubensis and Point Mutations (G705V, L798W, and 1812F) in PscORP1 that Confer

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12391466?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391466?utm_src=pdf-body
https://www.benchchem.com/product/b12391466?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/36898018/
https://pubmed.ncbi.nlm.nih.gov/36898018/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Resistance - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Preliminary studies on the efficacy of Y18501.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391466#preliminary-studies-on-the-efficacy-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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